Cas no 473299-49-9 (3,5-difluoro-4-(methylthio)benzaldehyde)

• Product Name: 3,5-difluoro-4-(methylthio)benzaldehyde
• CAS No: 473299-49-9
• MF: C₈H₆F₂OS
• MW: 188.194447994232
• MDL: MFCD18887994
• CID: 2122788
• PubChem ID: 22746682
• Update Time: 2025-07-15

3,5-difluoro-4-(methylthio)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3,5-difluoro-4-(methylthio)benzaldehyde
• 3,5-difluoro-4-(methylthio)-benzaldehyde
• A1-02960
• AKOS013114724
• CS-0194894
• 473299-49-9
• SCHEMBL4031389
• PGMIRFQOAYOMFF-UHFFFAOYSA-N
• 3,5-difluoro-4-methylsulfanylbenzaldehyde
• MFCD18887994
• Benzaldehyde, 3,5-difluoro-4-(methylthio)-
• DB-330933
• 3,5 -difluoro-4-(methylthio)-benzaldehyde

• MDL： MFCD18887994
• Inchi： 1S/C8H6F2OS/c1-12-8-6(9)2-5(4-11)3-7(8)10/h2-4H,1H3
• InChI Key： PGMIRFQOAYOMFF-UHFFFAOYSA-N
• SMILES： S(C)C1C(=CC(C=O)=CC=1F)F

Computed Properties

• Exact Mass: 188.01074231Da
• Monoisotopic Mass: 188.01074231Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 42.4Ų

Additional information on 3,5-difluoro-4-(methylthio)benzaldehyde

3,5-difluoro-4-(methylthio)benzaldehyde: A Versatile Compound in Chemical and Pharmaceutical Research

3,5-difluoro-4-(methylthio)benzaldehyde (CAS No. 473299-49-9) is a multifunctional organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including medicinal chemistry, materials science, and synthetic organic chemistry. This compound is characterized by the presence of fluorine atoms and a methylthio group, which confer it with distinct physical and chemical properties.

The molecular formula of 3,5-difluoro-4-(methylthio)benzaldehyde is C₈H₅F₂OS, and its molecular weight is 185.18 g/mol. The compound exhibits a pale yellow to white crystalline solid at room temperature and has a melting point of approximately 75-77°C. Its solubility in common organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO) makes it highly suitable for a wide range of synthetic reactions.

In the realm of medicinal chemistry, 3,5-difluoro-4-(methylthio)benzaldehyde has shown promise as a building block for the synthesis of bioactive molecules. Recent studies have highlighted its potential as an intermediate in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry reported the use of this compound in the synthesis of potent anti-inflammatory agents. The researchers found that derivatives of 3,5-difluoro-4-(methylthio)benzaldehyde exhibited significant anti-inflammatory activity in both in vitro and in vivo models.

The presence of fluorine atoms in 3,5-difluoro-4-(methylthio)benzaldehyde is particularly noteworthy. Fluorine is known to enhance the lipophilicity and metabolic stability of organic molecules, making them more suitable for pharmaceutical applications. Additionally, the methylthio group provides additional functional versatility, allowing for further chemical modifications that can fine-tune the biological activity of the resulting compounds.

In materials science, 3,5-difluoro-4-(methylthio)benzaldehyde has been explored for its potential use in the development of advanced materials. A recent study published in Advanced Materials demonstrated the use of this compound as a precursor for the synthesis of functionalized polymers with enhanced thermal stability and mechanical strength. The researchers found that polymers derived from 3,5-difluoro-4-(methylthio)benzaldehyde exhibited superior performance compared to traditional materials in various applications.

The synthetic versatility of 3,5-difluoro-4-(methylthio)benzaldehyde has also been leveraged in the field of synthetic organic chemistry. A study published in Organic Letters reported a novel catalytic method for the efficient synthesis of this compound from readily available starting materials. The method involves a palladium-catalyzed coupling reaction followed by an oxidative cleavage step. This approach not only simplifies the synthesis but also improves the overall yield and purity of the final product.

In addition to its synthetic applications, 3,5-difluoro-4-(methylthio)benzaldehyde has been studied for its potential as a probe molecule in analytical chemistry. Its unique electronic properties make it an excellent candidate for use in spectroscopic techniques such as nuclear magnetic resonance (NMR) and mass spectrometry (MS). A recent study published in Analytical Chemistry demonstrated the use of this compound as a reference standard for quantitative NMR analysis. The researchers found that 3,5-difluoro-4-(methylthio)benzaldehyde provided excellent signal-to-noise ratios and reproducibility, making it a valuable tool for analytical chemists.

The environmental impact of chemicals is an important consideration in their development and application. Studies have shown that 3,5-difluoro-4-(methylthio)benzaldehyde exhibits low toxicity and environmental persistence when used under controlled conditions. However, proper handling and disposal practices should always be followed to ensure environmental safety.

In conclusion, 3,5-difluoro-4-(methylthio)benzaldehyde (CAS No. 473299-49-9) is a versatile compound with a wide range of applications in chemical and pharmaceutical research. Its unique chemical structure and functional groups make it an attractive building block for the synthesis of bioactive molecules and advanced materials. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in modern scientific endeavors.